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Compound of Interest

Compound Name: 2-Aminomethyl adenosine

Cat. No.: B12409128

Get Quote

Introduction

Adenosine is a purine nucleoside that modulates numerous physiological processes by

activating four subtypes of G protein-coupled receptors: A1, A2A, A2B, and A3.[1][2][3][4]

These receptors are implicated in a variety of pathologies, making them attractive targets for

drug discovery. Adenosine analogs are continuously being developed to selectively target these

receptors for therapeutic benefit. 2-Aminomethyl adenosine is a synthetic analog of

adenosine. These application notes provide detailed protocols for the in vitro characterization of

2-Aminomethyl adenosine, focusing on its interaction with adenosine receptors and its

potential cytotoxic effects.

Signaling Pathways of Adenosine Receptors

Adenosine receptors are coupled to different G proteins and thus trigger distinct downstream

signaling cascades. The A1 and A3 receptors are typically coupled to inhibitory G proteins

(Gi/o), while the A2A and A2B receptors are coupled to stimulatory G proteins (Gs).[4]

Activation of A1 receptors leads to the inhibition of adenylyl cyclase, resulting in decreased

intracellular cyclic AMP (cAMP) levels.[4] Conversely, activation of A2A receptors stimulates

adenylyl cyclase, leading to an increase in cAMP.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12409128/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-in-vitro-characterization-of-2-aminomethyl-adenosine
https://www.benchchem.com/product/b12409128?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Adenosine receptors and second messenger signaling pathways in rat cardiac fibroblasts -
PMC [pmc.ncbi.nlm.nih.gov]

2. Functional efficacy of adenosine A2A receptor agonists is positively correlated to their
receptor residence time - PMC [pmc.ncbi.nlm.nih.gov]

3. Adenosine - Wikipedia [en.wikipedia.org]

4. mdpi.com [mdpi.com]

5. CV Pharmacology | Adenosine [cvpharmacology.com]

To cite this document: BenchChem. [Application Notes and Protocols for In Vitro
Characterization of 2-Aminomethyl Adenosine]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12409128/docs#application-notes-and-protocols-
for-in-vitro-characterization-of-2-aminomethyl-adenosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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